Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate

• Molecular Formula: C20H18N4O4S2
• Molecular Weight: 442.5 g/mol
• IUPAC Name: ethyl 3-[2-[(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)amino]-2-oxoethyl]-5-methyl-4-oxothieno[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C20H18N4O4S2/c1-3-28-20(27)16-10(2)15-18(30-16)22-9-24(19(15)26)8-14(25)23-17-12(7-21)11-5-4-6-13(11)29-17/h9H,3-6,8H2,1-2H3,(H,23,25)
• InChI Key: ARUSQICVWJZCHH-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C2=C(S1)N=CN(C2=O)CC(=O)NC3=C(C4=C(S3)CCC4)C#N)C

Description

Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate, also known as ECDP, is a synthetic compound that has shown potential in various scientific research applications.

Mechanism of Action

The exact mechanism of action of Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate is not fully understood. However, it has been proposed that Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate exerts its effects by inhibiting the activity of certain enzymes, such as dihydrofolate reductase and thymidylate synthase. These enzymes are involved in DNA synthesis, and their inhibition can lead to cell death.
Biochemical and Physiological Effects:
Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate has been shown to have various biochemical and physiological effects. In addition to its anticancer and neuroprotective effects, Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate has also been found to have anti-inflammatory and antioxidant properties. These properties may be attributed to Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate's ability to inhibit the activity of certain enzymes and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate in lab experiments is its high purity, which allows for accurate and reproducible results. Additionally, Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate has shown potential in various scientific research applications, making it a versatile compound for researchers.
However, one limitation of using Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate in lab experiments is its relatively high cost compared to other compounds. Additionally, the exact mechanism of action of Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate. One area of research is to further investigate its mechanism of action, which may provide insights into its potential therapeutic applications. Additionally, research could focus on optimizing the synthesis method of Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate to reduce its cost and increase its accessibility to researchers.
Another area of future research is to investigate the potential of Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate in combination with other compounds, such as chemotherapy drugs, to enhance their efficacy. Finally, research could focus on the development of Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate derivatives with improved pharmacological properties.
Conclusion:
Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate is a synthetic compound that has shown potential in various scientific research applications, including cancer research and the treatment of neurological disorders. Its mechanism of action is not fully understood, but it has been proposed to inhibit the activity of certain enzymes involved in DNA synthesis. Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate has various biochemical and physiological effects, including anti-inflammatory and antioxidant properties. While Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate has advantages such as high purity and versatility, its high cost and limited understanding of its mechanism of action may limit its use in certain experiments. Future research directions include further investigation of its mechanism of action, optimization of its synthesis method, and the development of Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate derivatives with improved pharmacological properties.

Synthesis Methods

The synthesis of Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate involves the reaction of ethyl cyanoacetate with 2-aminothiophene-3-carboxylic acid, followed by cyclization with triethylorthoformate and ammonium acetate. This method has been reported to yield Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate with a purity of over 98%.

Scientific Research Applications

Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate has been studied for its potential in various scientific research applications. One such application is in the field of cancer research, where Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate has shown promising results in inhibiting the growth of cancer cells. In a study conducted on human breast cancer cells, Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate was found to induce cell death and inhibit cell proliferation.
Another area of research where Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate has shown potential is in the treatment of neurological disorders. In a study conducted on rats, Ethyl 3-(3-cyano-5,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate was found to improve cognitive function and reduce oxidative stress in the brain.